2,6-difluoro-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzamide

• IUPAC Name: 2,6-difluoro-N-[2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]benzamide
• InChI: InChI=1S/C20H15F2N5O2/c21-14-7-4-8-15(22)18(14)20(28)23-11-12-29-17-10-9-16-24-25-19(27(16)26-17)13-5-2-1-3-6-13/h1-10H,11-12H2,(H,23,28)
• InChI Key: AMUNFSLFHPTPEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)OCCNC(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C20H15F2N5O2
• Molecular Weight: 395.4 g/mol

Description

The compound “2,6-difluoro-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzamide” belongs to the class of organic compounds known as phenylpyridazines. These are organic compounds containing a pyridazine ring substituted by a phenyl group. The compound is a part of a larger class of compounds known as 1,2,4-triazoles. These compounds contain two carbon and three nitrogen atoms and are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been a topic of interest in recent years. For instance, one efficient route for the synthesis of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives involves treating Schiff’s bases, obtained by reaction of 5-substituted 4-amino-1,2,4-triazole-3-thiols with appropriate benzaldehydes in acetic acid, with ethyl chloroacetate.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is unique and allows for a wide range of applications in pharmaceutical chemistry, agrochemistry, materials sciences, and organic catalysts. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole derivatives have been studied extensively. For example, one reaction involves the use of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol in refluxing ethanol, in the presence of a catalytic amount of piperidine.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can be analyzed using various spectroscopic techniques. For instance, the IR absorption spectra of certain derivatives were characterized by the presence of two signals for C=O groups at 1650–1712 cm−1.

Scientific Research Applications

Pharmacological Activities

The compound, which contains a 1,2,4-triazolo[4,3-b]pyridazine ring, may have diverse pharmacological activities. .

Synthesis of 2,6-Difluorinated Oligophenyls

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Synthesis of 4-Phenyl Pyridine Based Potent TGR5 Agonists

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Antitubercular Agents

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Therapy for Pulmonary Aspergillosis

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Carbonic Anhydrase Inhibitors

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Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives is largely due to their ability to interact with various biological receptors through hydrogen-bonding and dipole interactions. This allows them to exhibit a wide range of pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents.

Future Directions

The future directions in the research of 1,2,4-triazole derivatives involve the development of new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates. This includes the design of new entities by substituting different pharmacophores in one structure that lead to compounds with increased antimicrobial activity.